2-Chloro-1-[3-(ethoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]ethan-1-one

Specification

• CAS No.: 2098143-84-9
• Molecular Formula: C10H15ClF3NO2
• Molecular Weight: 273.68 g/mol
• IUPAC Name: 2-chloro-1-[3-(ethoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]ethanone
• Standard InChI: InChI=1S/C10H15ClF3NO2/c1-2-17-6-7-4-15(9(16)3-11)5-8(7)10(12,13)14/h7-8H,2-6H2,1H3
• Standard InChI Key: LMZAJBKWGDCVMR-UHFFFAOYSA-N
• SMILES: CCOCC1CN(CC1C(F)(F)F)C(=O)CCl
• Canonical SMILES: CCOCC1CN(CC1C(F)(F)F)C(=O)CCl

Introduction

2-Chloro-1-[3-(ethoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]ethan-1-one is a synthetic organic compound with a molecular formula of C10H15ClF3NO2 and a molecular weight of approximately 273.68 g/mol. This compound features a pyrrolidine ring, which is a common motif in medicinal chemistry due to its versatility in interacting with biological targets. The presence of an ethoxymethyl group and a trifluoromethyl group enhances its lipophilicity, potentially improving its biological activity and metabolic stability.

Synthesis and Preparation

The synthesis of 2-Chloro-1-[3-(ethoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]ethan-1-one typically involves the reaction of appropriate pyrrolidine derivatives with chloroacetyl chloride under controlled conditions. The specific synthesis route may vary depending on the availability of starting materials and desired yield.

Biological Activity and Potential Applications

While specific biological activity data for this compound is limited, compounds with similar structures have shown potential in various therapeutic areas:

• Antimicrobial Activity: Similar compounds have demonstrated effectiveness against pathogens.

• CNS Activity: Compounds with pyrrolidine rings are often investigated for their effects on the central nervous system.

Research Findings and Challenges

Research on this compound is ongoing, with a focus on its potential interactions with biological systems. Challenges include understanding its stability, metabolism, and distribution within biological systems, which are crucial for assessing its therapeutic potential.